Cas no 1312008-67-5 (6-Chloro-1H-indazole-5-carbonitrile)

• Product Name: 6-Chloro-1H-indazole-5-carbonitrile
• CAS No: 1312008-67-5
• MF: C₈H₄ClN₃
• MW: 177.590459823608
• MDL: MFCD23705456
• CID: 2115329
• PubChem ID: 67236379
• Update Time: 2024-11-02

6-Chloro-1H-indazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1H-Indazole-5-carbonitrile
• 1H-Indazole-5-carbonitrile, 6-chloro-
• BEDCZLCJIAHDKS-UHFFFAOYSA-N
• 1h-indazole-5-carbonitrile,6-chloro-
• SCHEMBL1981821
• 1312008-67-5
• DA-36357
• 6-CHLORO-2H-INDAZOLE-5-CARBONITRILE
• CS-0050238
• MFCD23705456
• P16144
• SY260590
• AKOS030238694
• AS-53160
• PB40259
• DTXSID201293547
• 6-Chloro-1H-indazole-5-carbonitrile

• MDL： MFCD23705456
• Inchi： 1S/C8H4ClN3/c9-7-2-8-6(4-11-12-8)1-5(7)3-10/h1-2,4H,(H,11,12)
• InChI Key： BEDCZLCJIAHDKS-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC2C=NNC=2C=1

Computed Properties

• Exact Mass: 177.0093748g/mol
• Monoisotopic Mass: 177.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5
• XLogP3: 1.9